4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide

• IUPAC Name: 4-[(3,4-dichlorophenyl)methyl]-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H18Cl2F3N3O/c20-15-6-5-13(11-16(15)21)12-26-7-9-27(10-8-26)18(28)25-17-4-2-1-3-14(17)19(22,23)24/h1-6,11H,7-10,12H2,(H,25,28)
• InChI Key: SYVZUKRZSBIRIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H18Cl2F3N3O
• Molecular Weight: 432.3 g/mol

Description

4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide, also known as DTCPA, is a compound that has gained attention in scientific research due to its potential as a selective antagonist for the sigma-1 receptor. The sigma-1 receptor is a protein that is found in various organs throughout the body, including the brain, heart, and liver. It has been implicated in a variety of physiological processes, including pain perception, mood regulation, and drug addiction.

Mechanism of Action

The exact mechanism of action of 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide is not fully understood, but it is believed to act as a competitive antagonist for the sigma-1 receptor. By binding to this receptor, 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide may modulate the activity of various signaling pathways that are involved in physiological processes such as pain perception and mood regulation.
Biochemical and Physiological Effects
4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide can inhibit the binding of sigma-1 receptor agonists to the receptor, suggesting that it acts as a competitive antagonist. In vivo studies have shown that 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide can reduce pain sensitivity in animal models, suggesting that it may have potential as a therapeutic for chronic pain. Additionally, 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential as a therapeutic for mood disorders.

Advantages and Limitations for Lab Experiments

4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has several advantages for lab experiments. It is a highly selective antagonist for the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. Additionally, 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been shown to have good bioavailability and pharmacokinetic properties, which makes it a promising therapeutic candidate for various disorders. However, there are also limitations to using 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide in lab experiments. For example, its effects on other receptors and signaling pathways are not fully understood, which may limit its specificity in certain contexts.

Future Directions

There are several future directions for research on 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide. One area of interest is its potential as a therapeutic for chronic pain. Further studies are needed to determine its efficacy and safety in human patients. Additionally, 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide may have potential as a therapeutic for mood disorders such as anxiety and depression. Further studies are needed to determine its effects on these disorders in human patients. Finally, 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide may have potential as a tool for studying the role of the sigma-1 receptor in various physiological processes. Further studies are needed to determine its specificity and selectivity in different contexts.

Scientific Research Applications

4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been primarily studied for its potential as a selective antagonist for the sigma-1 receptor. This receptor has been implicated in various physiological processes, including pain perception, mood regulation, and drug addiction. 4-(3,4-dichlorobenzyl)-N-[2-(trifluoromethyl)phenyl]-1-piperazinecarboxamide has been shown to bind to the sigma-1 receptor with high affinity and selectivity, making it a promising tool for studying the role of this receptor in various physiological processes.